Cas no 2171799-56-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2171799-56-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5978183
• PubChem ID: 165551016
• Update Time: 2025-06-10

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid
• 2171799-56-5
• EN300-1488166

• Inchi： 1S/C25H30N2O5/c1-16(2)22(14-23(28)26-13-7-12-24(29)30)27-25(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,7,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： QOZRNNLOQBPHDI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic Acid: A Comprehensive Overview

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is a complex organic compound with the CAS registry number 2171799-56-5. This compound is notable for its intricate chemical structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key component in peptide synthesis and protection strategies. The molecule's structure is characterized by a pentanamide backbone with a methyl substituent and an Fmoc-amino group, making it a valuable compound in various chemical and biochemical applications.

The Fmoc group is widely recognized in the field of organic chemistry, particularly in solid-phase peptide synthesis (SPPS). Its role as a protecting group for amino acids has been pivotal in advancing peptide synthesis techniques. The presence of the Fmoc group in this compound underscores its potential utility in peptide engineering and drug discovery. Recent studies have highlighted the importance of such compounds in developing bioactive molecules with specific pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of similar compounds, emphasizing their role in medicinal chemistry. For instance, investigations into the Fmoc-amino acid derivatives have revealed their ability to enhance the stability and solubility of peptides, which are critical factors in drug delivery systems. Additionally, the methyl substituent in this compound may influence its stereochemical properties, making it a candidate for enantioselective synthesis.

The pentanamide backbone of this compound suggests its potential application as a linker or spacer in bioconjugate chemistry. Such linkers are essential in constructing complex molecules, including antibodies, vaccines, and targeted drug delivery systems. The combination of an Fmoc group and a pentanamide backbone could provide unique functional properties, such as improved bioavailability or enhanced binding affinity to specific targets.

In terms of synthesis, this compound likely involves multi-step reactions, including nucleophilic substitutions and amide bond formations. The use of protecting groups like Fmoc is crucial during these steps to ensure selective reactivity and high yields. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for synthesizing such compounds, reducing environmental impact while maintaining product quality.

From an analytical standpoint, the characterization of this compound would typically involve techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods allow for precise determination of molecular structure, purity, and stability under various conditions. Recent innovations in analytical techniques have further enhanced our ability to study such complex molecules at a molecular level.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid represents a significant advancement in organic chemistry. Its unique structure and functional groups position it as a valuable tool in peptide synthesis, drug discovery, and bioconjugate chemistry. As research continues to explore its potential applications, this compound is expected to play an increasingly important role in advancing medicinal chemistry and related fields.